Cas no 358733-61-6 (2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]ethan-1-one)

• Product Name: 2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]ethan-1-one
• CAS No: 358733-61-6
• MF: C₁₉H₂₁ClN₂O
• MW: 328.835843801498
• CID: 920780
• PubChem ID: 357002
• Update Time: 2025-11-02

2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-BENZHYDRYL-PIPERAZIN-1-YL)-2-CHLORO-ETHANONE
• 1-(4-BENZHYDRYL-PIPERAZIN-1-YL)-2-CHLOROETHANONE
• 1-(4-benzhydrylpiperazin-1-yl)-2-chloroethanone
• 1-Benzhydryl-4-(chloroacetyl)piperazine
• 1-chloroacetyl-4-benzhydrylpiperazine
• 2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]ethan-1-one
• 1-(4-benzhydrylpiperazino)-2-chloro-1-ethanone
• DTXSID70326769
• EN300-18364
• 358733-61-6
• 1-(4-benzhydrylpiperazin-1-yl)-2-chloro-ethanone
• LJSDPVAMDBJJSB-UHFFFAOYSA-N
• SCHEMBL3301602
• NSC614571
• NSC-614571
• 1-(chloroacetyl)-4-(diphenylmethyl)piperazine
• BDBM496734
• 2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]ethanone
• CS-0269749
• STK164801
• 1-(4-Benzhydrylpiperazin-1-yl)-2-chloroethan-1-one
• SIM-SYN-f15aaa3a-1
• AKOS002664720

• MDL： MFCD01348976
• Inchi： 1S/C19H21ClN2O/c20-15-18(23)21-11-13-22(14-12-21)19(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,19H,11-15H2
• InChI Key： LJSDPVAMDBJJSB-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 328.13400
• Monoisotopic Mass: 328.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 3.03480

Additional information on 2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]ethan-1-one

Comprehensive Guide to 2-Chloro-1-[4-(Diphenylmethyl)Piperazin-1-Yl]Ethan-1-One (CAS No. 358733-61-6)

2-Chloro-1-[4-(diphenylmethyl)piperazin-1-yl]ethan-1-one (CAS No. 358733-61-6) is a specialized organic compound with a unique molecular structure. This compound belongs to the class of piperazine derivatives, which are widely studied in pharmaceutical and chemical research due to their versatile applications. The presence of a diphenylmethyl group and a chloroacetyl moiety in its structure makes it a valuable intermediate in synthetic chemistry.

The compound's molecular formula is C₁₉H₂₁ClN₂O, and it features a piperazine ring substituted with a diphenylmethyl group at the 4-position and a chloroacetyl group at the 1-position. This structural arrangement contributes to its reactivity and potential utility in various chemical transformations. Researchers often explore 2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]ethan-1-one for its role in the synthesis of more complex molecules, particularly in medicinal chemistry.

One of the key areas of interest for CAS No. 358733-61-6 is its potential application in drug discovery. The piperazine scaffold is a common motif in many bioactive molecules, and modifications to this core structure can lead to compounds with diverse pharmacological activities. The chloroacetyl group in this compound provides a reactive site for further functionalization, making it a useful building block in the development of new therapeutic agents.

In recent years, there has been growing interest in piperazine derivatives due to their presence in several FDA-approved drugs. Researchers are actively investigating the potential of 2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]ethan-1-one as a precursor for novel compounds targeting neurological disorders, inflammation, and other medical conditions. This aligns with current trends in pharmaceutical research, where there is a strong focus on developing targeted therapies with improved efficacy and safety profiles.

The synthesis of 2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]ethan-1-one typically involves the reaction of 1-(diphenylmethyl)piperazine with chloroacetyl chloride under controlled conditions. This process requires careful optimization to achieve high yields and purity, which is crucial for its subsequent applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound and ensure its quality.

From a commercial perspective, CAS No. 358733-61-6 is primarily supplied to research institutions and pharmaceutical companies engaged in drug development. The demand for such specialized intermediates has been steadily increasing, driven by the expansion of the global pharmaceutical industry and the continuous search for new chemical entities. Suppliers of 2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]ethan-1-one often provide technical data sheets and certificates of analysis to meet the stringent requirements of their customers.

Storage and handling of 2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]ethan-1-one require standard laboratory precautions. It is typically stored in a cool, dry place, protected from light and moisture to maintain its stability. While not classified as highly hazardous, proper personal protective equipment should be used when working with this compound, in line with general laboratory safety protocols.

The future outlook for 2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]ethan-1-one appears promising, particularly in the context of ongoing research into central nervous system therapeutics and other areas where piperazine-containing compounds have shown potential. As drug discovery approaches become more sophisticated, the demand for well-characterized building blocks like this compound is expected to grow.

For researchers interested in piperazine chemistry or medicinal chemistry, 2-chloro-1-[4-(diphenylmethyl)piperazin-1-yl]ethan-1-one represents an interesting case study in molecular design and synthetic utility. Its combination of a privileged structural motif with a reactive functional group makes it a versatile tool for chemical exploration and potential therapeutic development.